N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-1-phenylmethanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using techniques like X-ray diffraction (XRD), Density Functional Theory (DFT), and Hartree-Fock (HF) modeling . These techniques help in determining the geometric parameters, energies for the highest occupied molecular orbital and the lowest unoccupied molecular orbitals, chemical reactivity descriptors, and other properties .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, similar compounds have been studied for their reactivity . For instance, a compound N-(4-methoxyphenyl)-2-[4-(3-oxo-3-phenylprop-1-en-1-yl)phenoxy]acetamide was characterized by IR, 1H-NMR, 13C-NMR, and HR–MS spectroscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using various techniques . These include determining the energy difference between the lowest unoccupied molecular orbital (LUMO) and highest occupied molecular orbital (HOMO), potential energy surface (PES) analysis, and thermodynamic properties .Scientific Research Applications
Calcium Channel Modulation
The compound has been investigated as a probing tool for store-operated calcium entry (SOCE) assays . Specifically, it is known as SKF-96365 . SOCE plays a crucial role in regulating cytoplasmic calcium concentration ([Ca²⁺]ᵢ) and influences essential cellular processes such as cell proliferation, differentiation, apoptosis, and gene expression . SKF-96365 inhibits the CRAC (Ca²⁺ release-activated Ca²⁺ channel) and has been studied for its potential therapeutic effects in breast cancer models .
Antioxidant and Cytotoxic Effects
Ether and ester derivatives, including 4-methoxyphenyl acrylate compounds , have demonstrated antioxidant and cytotoxic effects on certain tumor cell lines. These findings suggest potential medical applications for this class of compounds.
Pharmacological Activities
The compound 6-methoxy-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine (a derivative) falls within the benzothiazole family. Benzothiazole derivatives are known for their potent pharmacological activities and serve as versatile moieties for experimental drug design.
Organic Synthesis and Chemical Research
Additionally, 3-(4-methoxyphenyl) propionic acid has been studied in the context of organic synthesis and chemical research. Researchers have explored its properties and potential applications .
properties
IUPAC Name |
N-[3-(4-methoxyphenyl)-2-methyl-4-oxoquinazolin-6-yl]-1-phenylmethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O4S/c1-16-24-22-13-8-18(25-31(28,29)15-17-6-4-3-5-7-17)14-21(22)23(27)26(16)19-9-11-20(30-2)12-10-19/h3-14,25H,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAGKVJBWOIHSNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C(C=C2)NS(=O)(=O)CC3=CC=CC=C3)C(=O)N1C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-1-phenylmethanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.